Cas no 1511565-29-9 (3-methyl-2-(quinolin-4-yl)butanoic acid)

• Product Name: 3-methyl-2-(quinolin-4-yl)butanoic acid
• CAS No: 1511565-29-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5836100
• PubChem ID: 165843913
• Update Time: 2024-01-13

3-methyl-2-(quinolin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(quinolin-4-yl)butanoic acid
• EN300-1748316
• 1511565-29-9

• Inchi： 1S/C14H15NO2/c1-9(2)13(14(16)17)11-7-8-15-12-6-4-3-5-10(11)12/h3-9,13H,1-2H3,(H,16,17)
• InChI Key： ZVUQCIVAQYOKFR-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CN=C2C=CC=CC=12)C(C)C)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų